1-(3-Chlorobenzoyl)-3-(1-piperidinylcarbonyl)piperidine

• Molecular Formula: C18H23ClN2O2
• Molecular Weight: 334.8 g/mol
• IUPAC Name: [1-(3-chlorobenzoyl)piperidin-3-yl]-piperidin-1-ylmethanone
• InChI: InChI=1S/C18H23ClN2O2/c19-16-8-4-6-14(12-16)17(22)21-11-5-7-15(13-21)18(23)20-9-2-1-3-10-20/h4,6,8,12,15H,1-3,5,7,9-11,13H2
• InChI Key: WWRRKYICJNMUSN-UHFFFAOYSA-N
• SMILES: C1CCN(CC1)C(=O)C2CCCN(C2)C(=O)C3=CC(=CC=C3)Cl

Description

1-(3-Chlorobenzoyl)-3-(1-piperidinylcarbonyl)piperidine, also known as CPP, is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of piperidine derivatives and has been shown to exhibit a range of biological activities.

Mechanism of Action

The exact mechanism of action of 1-(3-Chlorobenzoyl)-3-(1-piperidinylcarbonyl)piperidine is not fully understood. However, it is believed to act on the central nervous system by modulating the activity of certain neurotransmitters, such as dopamine and glutamate. This modulation may be responsible for the analgesic and anti-addictive effects of 1-(3-Chlorobenzoyl)-3-(1-piperidinylcarbonyl)piperidine.
Biochemical and Physiological Effects:
1-(3-Chlorobenzoyl)-3-(1-piperidinylcarbonyl)piperidine has been shown to exhibit a range of biochemical and physiological effects. It has been shown to increase the release of dopamine in the brain, which may be responsible for its analgesic and anti-addictive effects. In addition, 1-(3-Chlorobenzoyl)-3-(1-piperidinylcarbonyl)piperidine has been shown to modulate the activity of certain ion channels, which may contribute to its analgesic properties.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(3-Chlorobenzoyl)-3-(1-piperidinylcarbonyl)piperidine in lab experiments is its well-established synthesis method, which allows for the production of large quantities of the compound. In addition, 1-(3-Chlorobenzoyl)-3-(1-piperidinylcarbonyl)piperidine has been extensively studied, and its effects on the central nervous system are well-documented. However, one limitation of using 1-(3-Chlorobenzoyl)-3-(1-piperidinylcarbonyl)piperidine in lab experiments is its potential toxicity, which may limit its use in certain applications.

Future Directions

There are several future directions for research on 1-(3-Chlorobenzoyl)-3-(1-piperidinylcarbonyl)piperidine. One area of interest is the development of more potent and selective analogs of 1-(3-Chlorobenzoyl)-3-(1-piperidinylcarbonyl)piperidine, which may exhibit improved therapeutic properties. In addition, further research is needed to fully understand the mechanism of action of 1-(3-Chlorobenzoyl)-3-(1-piperidinylcarbonyl)piperidine and its effects on the central nervous system. Finally, more studies are needed to determine the potential toxicity of 1-(3-Chlorobenzoyl)-3-(1-piperidinylcarbonyl)piperidine and its analogs, which may limit their use in certain applications.

Synthesis Methods

The synthesis of 1-(3-Chlorobenzoyl)-3-(1-piperidinylcarbonyl)piperidine involves the reaction of 1-(3-chlorobenzoyl)piperidine with piperidine-1-carboxylic acid, which is then followed by the addition of a base. The resulting product is then purified using various techniques such as recrystallization and chromatography.

Scientific Research Applications

1-(3-Chlorobenzoyl)-3-(1-piperidinylcarbonyl)piperidine has been studied for its potential therapeutic applications in a variety of areas, including neuroscience, pain management, and addiction. It has been shown to exhibit analgesic properties, making it a potential candidate for the treatment of chronic pain. In addition, 1-(3-Chlorobenzoyl)-3-(1-piperidinylcarbonyl)piperidine has been studied for its potential use in the treatment of drug addiction, as it has been shown to reduce drug-seeking behavior in animal models.